Cas no 1353975-38-8 (1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone)

• Product Name: 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone
• CAS No: 1353975-38-8
• MF: C₁₇H₂₅ClN₂O
• MW: 308.846203565598
• CID: 2161059
• Update Time: 2025-06-13

1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone
• 1-(2-((Benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)-2-chloroethanone
• (S)-1-(2-((Benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)-2-chloroethanone
• AM94020
• 1-{2-[(benzylisopropylamino)methyl]pyrrolidin-1-yl}-2-chloroethanone

• Inchi： 1S/C17H25ClN2O/c1-14(2)19(12-15-7-4-3-5-8-15)13-16-9-6-10-20(16)17(21)11-18/h3-5,7-8,14,16H,6,9-13H2,1-2H3
• InChI Key： WCORRRASBTWMHK-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC1CN(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 329
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone

1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS No. 1353975-38-8): An Overview

1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS No. 1353975-38-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1353975-38-8, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings associated with this compound.

The molecular structure of 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone is composed of a pyrrolidine ring, a benzyl group, an isopropylamine moiety, and a chloroethanone functional group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrrolidine ring provides structural rigidity and stability, while the benzyl and isopropylamine groups contribute to the compound's lipophilicity and potential for receptor binding. The chloroethanone group adds reactivity and can participate in various chemical reactions.

Recent studies have highlighted the potential of 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurotransmitter receptors, particularly those involved in the regulation of mood and cognitive function. This makes it a promising candidate for the development of new drugs targeting conditions such as depression, anxiety, and cognitive impairment.

In addition to its potential in neurological disorders, 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone has also been investigated for its anti-inflammatory properties. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro. This suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. However, further research is needed to optimize its pharmacokinetic properties for clinical use.

The safety profile of 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS No. 1353975-38-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in the fields of neurology and inflammation. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.